Tirasemtiv
Tirasemtiv
Tirasemtiv has been used in trials studying the treatment of Myasthenia Gravis, Intermittent Claudication, and Amyotrophic Lateral Sclerosis.
Brand Name:
Vulcanchem
CAS No.:
1005491-05-3
VCID:
VC0545419
InChI:
InChI=1S/C12H14N4O/c1-4-8-7-13-10-11(14-8)16(12(17)15-10)9(5-2)6-3/h1,7,9H,5-6H2,2-3H3,(H,13,15,17)
SMILES:
CCC(CC)N1C2=NC(=CN=C2NC1=O)C#C
Molecular Formula:
C12H14N4O
Molecular Weight:
230.27 g/mol
Tirasemtiv
CAS No.: 1005491-05-3
Cat. No.: VC0545419
Molecular Formula: C12H14N4O
Molecular Weight: 230.27 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Tirasemtiv has been used in trials studying the treatment of Myasthenia Gravis, Intermittent Claudication, and Amyotrophic Lateral Sclerosis. |
|---|---|
| CAS No. | 1005491-05-3 |
| Molecular Formula | C12H14N4O |
| Molecular Weight | 230.27 g/mol |
| IUPAC Name | 5-ethynyl-3-pentan-3-yl-1H-imidazo[4,5-b]pyrazin-2-one |
| Standard InChI | InChI=1S/C12H14N4O/c1-4-8-7-13-10-11(14-8)16(12(17)15-10)9(5-2)6-3/h1,7,9H,5-6H2,2-3H3,(H,13,15,17) |
| Standard InChI Key | RSQGZEAXODVTOL-UHFFFAOYSA-N |
| SMILES | CCC(CC)N1C2=NC(=CN=C2NC1=O)C#C |
| Canonical SMILES | CCC(CC)N1C2=NC(=CN=C2NC1=O)C#C |
| Appearance | Solid powder |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator